Cas no 1261575-42-1 (2-(2,3-Difluorophenyl)pyridine-4-carboxylic acid)

• Product Name: 2-(2,3-Difluorophenyl)pyridine-4-carboxylic acid
• CAS No: 1261575-42-1
• MF: C₁₂H₇F₂NO₂
• MW: 235.186290025711
• CID: 2761257
• PubChem ID: 53223050
• Update Time: 2025-11-06

2-(2,3-Difluorophenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-DIFLUOROPHENYL)ISONICOTINIC ACID
• MFCD18317209
• 1261575-42-1
• 2-(2,3-Difluorophenyl)isonicotinic acid, 95%
• DTXSID70687342
• 2-(2,3-DIFLUOROPHENYL)ISONICOTINICACID
• 2-(2,3-Difluorophenyl)pyridine-4-carboxylic acid

• Inchi： 1S/C12H7F2NO2/c13-9-3-1-2-8(11(9)14)10-6-7(12(16)17)4-5-15-10/h1-6H,(H,16,17)
• InChI Key： MVNMIMOIVKFCBD-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=C(C(=O)O)C=CN=1)F

Computed Properties

• Exact Mass: 235.044
• Monoisotopic Mass: 235.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(2,3-Difluorophenyl)pyridine-4-carboxylic acid

Introduction to 2-(2,3-Difluorophenyl)pyridine-4-carboxylic Acid (CAS No: 1261575-42-1)

The compound 2-(2,3-Difluorophenyl)pyridine-4-carboxylic acid, identified by the CAS number 1261575-42-1, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, particularly for their role in enhancing the pharmacokinetic properties of drugs. The presence of fluorine atoms in the phenyl ring of this compound contributes to its stability and bioavailability, making it a promising candidate for various therapeutic applications.

The synthesis of 2-(2,3-Difluorophenyl)pyridine-4-carboxylic acid involves a multi-step process that includes Friedel-Crafts acylation and subsequent oxidation steps. Researchers have optimized these methods to achieve high yields and purity, ensuring the compound's suitability for advanced studies.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and acetonitrile. These characteristics are crucial for its application in drug delivery systems and analytical techniques such as high-performance liquid chromatography (HPLC).

The biological activity of CAS No 1261575-42-1 has been explored in several recent studies. It has shown potential as an inhibitor of certain enzymes involved in inflammatory pathways, suggesting its role in anti-inflammatory drug development. Additionally, its ability to modulate ion channels has been investigated, opening avenues for its use in treating neurological disorders.

Recent advancements in computational chemistry have allowed for detailed molecular docking studies of this compound against various protein targets. These studies have provided insights into its binding affinity and selectivity, further validating its potential as a lead compound in drug discovery.

In conclusion, 2-(2,3-Difluorophenyl)pyridine-4-carboxylic acid (CAS No: 1261575-42-1) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with cutting-edge research findings, position it as a key player in the development of novel therapeutic agents and advanced materials.